Cas no 855716-78-8 (2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 855716-78-8
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• MDL: MFCD06655245
• CID: 1071815
• PubChem ID: 4837913
• Update Time: 2025-05-24

2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [2-(2-Thienyl)-1,3-thiazol-4-yl]acetic acid
• 2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid

• MDL： MFCD06655245
• Inchi： 1S/C9H7NO2S2/c11-8(12)4-6-5-14-9(10-6)7-2-1-3-13-7/h1-3,5H,4H2,(H,11,12)
• InChI Key： PSWAJRIIRPRMQB-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid

Comprehensive Overview of 2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 855716-78-8): Properties, Applications, and Research Insights

2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 855716-78-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic derivative combines a thiophene ring with a thiazole core, linked via an acetic acid functional group. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and agrochemical applications. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and functional materials, aligning with current trends in precision medicine and green chemistry.

The compound's molecular structure (C₉H₇NO₂S₂) exhibits intriguing electronic properties due to the conjugation between the thienyl and thiazolyl moieties. Recent studies highlight its role in modulating enzyme activity, particularly in projects targeting inflammatory pathways – a hot topic in autoimmune disease research. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, addressing the growing demand for high-purity intermediates in pharmaceutical manufacturing.

In material science, 2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid serves as a precursor for conducting polymers, responding to the surge in flexible electronics research. Its electron-rich heterocycles contribute to charge transport properties, making it relevant for organic photovoltaics and OLED technologies. The compound's thermal stability (typically stable up to 200°C) and solubility profile (moderate in polar aprotic solvents) are frequently discussed in patent literature, particularly for formulation optimization challenges.

Synthetic approaches to CAS 855716-78-8 often involve cyclocondensation reactions of thiophene-2-carboxaldehyde derivatives with cysteine analogs, followed by carboxylation steps. Recent methodological improvements focus on catalyst-free conditions and microwave-assisted synthesis – key terms in sustainable chemistry discussions. The compound's crystallographic data (typically forming monoclinic crystals) provides valuable insights for structure-activity relationship (SAR) studies, a critical aspect of modern drug design workflows.

Quality control specifications for 2-(2-thienyl)-1,3-thiazol-4-ylacetic Acid emphasize residual solvent limits and heavy metal content, reflecting industry concerns about ICH guidelines compliance. Storage recommendations (typically 2-8°C under inert atmosphere) address stability questions commonly raised in chemical procurement forums. The compound's logP value (approximately 1.8) and pKa (around 3.7) are frequently analyzed in ADMET prediction studies, connecting to popular searches about bioavailability optimization strategies.

Emerging applications include its use as a fluorescent probe scaffold, capitalizing on the thiazole-thiophene system's photophysical properties. This aligns with the booming interest in bioimaging agents for diagnostic applications. Patent analysis reveals growing IP activity around derivatization methods, particularly for creating kinase inhibitor libraries – a response to the cancer therapeutics market expansion.

From a commercial perspective, CAS 855716-78-8 is typically supplied at milligram to kilogram scales, with pricing structures reflecting the complexity of multi-step synthesis processes. Supplier documentation often includes detailed spectroscopic data (1H/13C NMR, IR) and chromatographic purity certificates, addressing the quality assurance requirements of contract research organizations (CROs). The compound's handling precautions (standard laboratory PPE) and waste disposal considerations are frequently updated to meet evolving EH&S standards.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand for catalytic systems, tapping into the nanotechnology trend. Its regioselective functionalization patterns continue to inspire methodological developments in heterocyclic chemistry, particularly for creating diversified compound libraries – a persistent need in high-throughput screening programs.